Cas no 895785-46-3 (N'-(5-chloro-2-methylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide)

• Product Name: N'-(5-chloro-2-methylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide
• CAS No: 895785-46-3
• MF: C₂₀H₁₇ClFN₃O₂S
• MW: 417.8842856884
• CID: 5512899
• Update Time: 2025-07-17

N'-(5-chloro-2-methylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(5-chloro-2-methylphenyl)-N2-[2-[2-(3-fluorophenyl)-4-thiazolyl]ethyl]-
• N'-(5-chloro-2-methylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide

• Inchi： 1S/C20H17ClFN3O2S/c1-12-5-6-14(21)10-17(12)25-19(27)18(26)23-8-7-16-11-28-20(24-16)13-3-2-4-15(22)9-13/h2-6,9-11H,7-8H2,1H3,(H,23,26)(H,25,27)
• InChI Key： ZPDRWZKRCDWODM-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1C)(=O)C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)=O

Additional information on N'-(5-chloro-2-methylphenyl)-N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}ethanediamide

Comprehensive Analysis of N'-(5-chloro-2-methylphenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide (CAS 895785-46-3)

The compound N'-(5-chloro-2-methylphenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide, identified by its CAS number 895785-46-3, represents a sophisticated small-molecule with a unique structural framework. Its molecular architecture combines a 1,3-thiazole core, a fluorophenyl moiety, and an ethanediamide linker, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications, particularly in the context of targeted therapies and biochemical modulation.

One of the most compelling aspects of CAS 895785-46-3 is its potential role in addressing unmet medical needs. With the growing demand for precision medicine, compounds like this are being scrutinized for their ability to interact with specific biological targets. The presence of both chloro and fluoro substituents suggests enhanced binding affinity and metabolic stability, which are critical factors in pharmacokinetic optimization. This aligns with current trends in AI-driven drug design, where computational models predict compound behavior to accelerate R&D efficiency.

From a synthetic chemistry perspective, the preparation of N'-(5-chloro-2-methylphenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide involves multi-step organic transformations. Key steps often include amide coupling reactions and heterocyclic ring formation, which are widely discussed in scientific literature. The compound's solubility and crystallinity properties are also areas of active research, as these characteristics influence its formulation development for potential therapeutic use.

In the broader context of biopharmaceutical innovation, CAS 895785-46-3 exemplifies the shift toward structure-activity relationship (SAR) studies. Researchers are leveraging high-throughput screening and fragment-based drug discovery to elucidate its mechanism of action. Questions frequently searched in academic databases include: "How does the 3-fluorophenyl-thiazole unit affect target selectivity?" and "What are the synthetic routes for ethanediamide derivatives?" These inquiries reflect the compound's relevance in contemporary chemical biology.

Another dimension of interest is the compound's potential in cancer research. While not explicitly labeled for oncology, its structural features—such as the thiazole ring—are common in kinase inhibitors. This has spurred investigations into its anti-proliferative effects, particularly in cell-based assays. The integration of cheminformatics tools has further enabled virtual screening campaigns to identify analogous bioactive molecules with improved drug-like properties.

Environmental and regulatory considerations also play a role in the discourse around 895785-46-3. As green chemistry principles gain traction, synthetic protocols for such compounds are being refined to minimize hazardous waste. Additionally, patent landscapes reveal competitive activity around thiazole-containing scaffolds, highlighting their commercial viability in intellectual property portfolios.

In summary, N'-(5-chloro-2-methylphenyl)-N-{2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl}ethanediamide (CAS 895785-46-3) embodies the intersection of cutting-edge science and practical application. Its study not only advances molecular design but also addresses pressing questions in translational research. For those exploring chemical libraries or lead optimization, this compound offers a rich template for further innovation.